
2'-O-methoxyethyl uridine chemical structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2'-O-Moe-U

Cat. No.: B15595443 Get Quote

An In-depth Technical Guide to 2'-O-methoxyethyl Uridine: Structure, Synthesis, and

Applications

Introduction
2'-O-(2-Methoxyethyl)-uridine (2'-O-MOE-U) is a chemically modified nucleoside, a synthetic

derivative of the natural ribonucleoside, uridine.[1] This modification, characterized by the

addition of a methoxyethyl group at the 2' position of the ribose sugar, imparts unique and

highly desirable properties for drug development. Specifically, it enhances the stability of RNA

molecules against nuclease degradation and improves their binding affinity to target RNA

sequences.[2][3] These characteristics have made 2'-O-MOE modifications, including 2'-O-
MOE-U, a cornerstone of second-generation antisense oligonucleotide (ASO) therapeutics.

This guide provides a detailed examination of its chemical structure, synthesis, and core

applications for researchers and professionals in drug development.

Core Chemical Structure and Properties
The fundamental structure of 2'-O-methoxyethyl uridine consists of three key components: a

uracil nucleobase, a ribose sugar ring, and a 2'-O-methoxyethyl modification attached to the

ribose.

Uracil Base: The pyrimidine base, uracil, provides the molecule's coding specificity, enabling

it to hybridize with adenine in a target RNA strand.

Ribose Sugar: The five-carbon ribose sugar forms the backbone of the nucleoside.
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2'-O-methoxyethyl Group (CH₃OCH₂CH₂O-): This modification is attached to the 2'-hydroxyl

group of the ribose sugar. This bulky and flexible side chain is critical for the molecule's

enhanced biophysical properties. It locks the sugar into an RNA-like C3'-endo conformation,

which increases binding affinity to target RNA, and provides steric hindrance that protects

the phosphodiester backbone from cleavage by nucleases.[2][3]

The IUPAC name for this compound is 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-(2-

methoxyethoxy)oxolan-2-yl]pyrimidine-2,4-dione.[4]

Quantitative Data Summary
The key chemical and physical properties of 2'-O-methoxyethyl uridine are summarized in the

table below for easy reference.

Property Value Source(s)

Molecular Formula C₁₂H₁₈N₂O₇ [4][5]

Molecular Weight 302.28 g/mol [4][5]

CAS Number 223777-15-9 [4][5]

IUPAC Name

1-[(2R,3R,4R,5R)-4-hydroxy-5-

(hydroxymethyl)-3-(2-

methoxyethoxy)oxolan-2-

yl]pyrimidine-2,4-dione

[4]

SMILES
COCCO[C@@H]1--INVALID-

LINK--NC2=O)CO">C@@HO
[4][5]

InChI Key
XTXNROBDOKPICP-

QCNRFFRDSA-N
[4]

Appearance White to Faint Yellow Powder [6]

Purity ≥95% [6]

Storage Temperature 2-8°C, Sealed in dry conditions

Synthesis of 2'-O-methoxyethyl Uridine
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The synthesis of 2'-O-MOE uridine typically involves the modification of a uridine precursor. A

common and efficient method proceeds through an anhydro intermediate, which facilitates the

specific introduction of the methoxyethyl group at the 2' position.
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General synthesis workflow for 2'-O-MOE Uridine Phosphoramidite.
(a) Formation of anhydro intermediate (e.g., using diphenyl carbonate). [6]

(b) Ring-opening reaction to introduce the 2'-O-MOE group. [11]
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Mechanism of action for a 2'-O-MOE modified antisense oligonucleotide (ASO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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